1-(4-bromo-1H-1,2,3-triazol-1-yl)cyclopropane-1-carboxylic acid
Overview
Description
1-(4-bromo-1H-1,2,3-triazol-1-yl)cyclopropane-1-carboxylic acid (1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid) is an organic compound with a wide range of applications in chemical synthesis and scientific research. It is a white crystalline solid with a melting point of 140-143°C and a boiling point of 248-250°C. This compound is not soluble in water but is soluble in many organic solvents such as methanol and ethanol. The structure of 1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid is shown in Figure 1.
Mechanism of Action
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid acts as a Lewis acid in the presence of a Lewis base. It can act as a catalyst in the formation of covalent bonds between two molecules. Additionally, it can act as a nucleophile in the formation of carbon-carbon and carbon-heteroatom bonds.
Biochemical and Physiological Effects
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid has not been tested for its biochemical and physiological effects, so its effects on humans and other organisms are unknown. However, it is known to be a strong acid and it is possible that it could cause irritation to the skin and eyes if it comes into contact with them.
Advantages and Limitations for Lab Experiments
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid has several advantages for use in laboratory experiments. It is a readily available reagent that is easy to handle and store. It is also stable under normal atmospheric conditions and does not require special storage conditions. Additionally, it can be used as a catalyst in a variety of different reactions, making it a versatile reagent.
However, there are some limitations to using 1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid in laboratory experiments. It is a strong acid, so it can cause irritation to the skin and eyes if it comes into contact with them. Additionally, it is not soluble in water, so it must be used in organic solvents such as methanol or ethanol.
Future Directions
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid has potential applications in the synthesis of a wide range of compounds, including heterocyclic compounds, polymers, photoluminescent materials, and metal-organic frameworks. Additionally, it could be used as a catalyst for the synthesis of new materials, such as polymers, nanomaterials, and metal-organic frameworks. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of this compound. Finally, research could be conducted to explore the potential use of 1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid as a drug or a drug delivery system.
Synthesis Methods
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid can be synthesized by the reaction of 4-bromo-1H-1,2,3-triazole and cyclopropane-1-carboxylic acid in the presence of anhydrous potassium carbonate as a catalyst. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C for 4-6 hours. The reaction is shown in Figure 2.
Scientific Research Applications
1-Bromo-1,2,3-triazol-1-yl-cyclopropane-1-carboxylic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a starting material for the synthesis of heterocyclic compounds, and as a catalyst in the synthesis of polymers. It is also used as a ligand in coordination chemistry and as a reactant in the synthesis of metal-organic frameworks. Additionally, it has been used in the synthesis of photoluminescent materials and as a catalyst in the synthesis of metal-organic frameworks.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-1H-1,2,3-triazol-1-yl)cyclopropane-1-carboxylic acid involves the use of a cyclopropane derivative and a 1,2,3-triazole derivative. The cyclopropane derivative will be functionalized with a carboxylic acid group, while the 1,2,3-triazole derivative will be functionalized with a bromine atom. These two functionalized derivatives will then be coupled together to form the final product.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "4-bromo-1H-1,2,3-triazole", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Chloroform", "Methanol", "Diethyl ether", "Sodium bicarbonate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 1-cyclopropanecarboxylic acid-2-hydroxyethyl ester", "React cyclopropane-1-carboxylic acid with 2-bromoethanol in the presence of DCC and DMAP in chloroform to form the ester", "Step 2: Synthesis of 1-(4-bromo-1H-1,2,3-triazol-1-yl)cyclopropane-1-carboxylic acid", "React 4-bromo-1H-1,2,3-triazole with 1-cyclopropanecarboxylic acid-2-hydroxyethyl ester in the presence of DCC and DMAP in methanol to form the final product", "Step 3: Purification of the product", "Dissolve the crude product in diethyl ether and wash with sodium bicarbonate solution and water", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain the pure product", "Step 4: Characterization of the product", "Confirm the structure of the product using NMR spectroscopy and mass spectrometry", "Adjust the pH of the product solution to neutral using hydrochloric acid before disposal" ] } | |
CAS RN |
2731014-57-4 |
Product Name |
1-(4-bromo-1H-1,2,3-triazol-1-yl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C6H6BrN3O2 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
